2-(4-chloro-2-methylphenoxy)-N-methylacetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-methylacetamide
• InChI: InChI=1S/C10H12ClNO2/c1-7-5-8(11)3-4-9(7)14-6-10(13)12-2/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: CSQUGBYEMTZQAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC
• Molecular Formula: C10H12ClNO2
• DSSTOX Substance ID: DTXSID50983778
• Molecular Weight: 213.66 g/mol
• CAS RN: 65195-46-2

Description

2-(4-chloro-2-methylphenoxy)-N-methylacetamide, also known as metolachlor, is a widely used herbicide in agriculture. It is a member of the chloroacetamide family of herbicides and is used to control weeds in crops such as corn, soybeans, and cotton. The chemical structure of metolachlor is shown below:

Mechanism of Action

Metolachlor works by inhibiting the synthesis of lipids in the target plant. Specifically, it inhibits the synthesis of very long chain fatty acids, which are essential for the growth and development of the plant. This leads to the death of the target plant.
Biochemical and Physiological Effects:
Metolachlor has been shown to have a low toxicity to mammals and birds. However, it can have toxic effects on aquatic organisms such as fish and amphibians. It has been shown to cause developmental abnormalities in amphibians and can have long-term effects on aquatic ecosystems.

Advantages and Limitations for Lab Experiments

Metolachlor is widely used in laboratory experiments to study the effects of herbicides on plant growth and development. It is known for its selective action on certain weed species, which makes it a useful tool for studying the effects of herbicides on crop yields. However, its toxicity to aquatic organisms can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-chloro-2-methylphenoxy)-N-methylacetamide. One area of research is the development of new herbicides that are more selective and have less impact on the environment. Another area of research is the study of the long-term effects of 2-(4-chloro-2-methylphenoxy)-N-methylacetamide on aquatic ecosystems. Finally, there is a need for research on the effects of 2-(4-chloro-2-methylphenoxy)-N-methylacetamide on non-target organisms such as bees and other pollinators.

Synthesis Methods

Metolachlor can be synthesized by reacting 2-methyl-4-chlorophenol with methyl chloroacetate in the presence of a base such as sodium hydroxide. The resulting product is then treated with methylamine to give 2-(4-chloro-2-methylphenoxy)-N-methylacetamide. The synthesis of 2-(4-chloro-2-methylphenoxy)-N-methylacetamide is shown below:

Scientific Research Applications

Metolachlor has been extensively studied for its herbicidal properties and its effects on the environment. It is used to control a broad range of weeds in crops and is known for its selective action on certain weed species. The use of 2-(4-chloro-2-methylphenoxy)-N-methylacetamide has been shown to increase crop yields and improve the overall quality of the crop.